Cas no 142503-05-7 (2-Ethynylpyridin-3-ol)

2-Ethynylpyridin-3-ol structure
2-Ethynylpyridin-3-ol structure
Product Name:2-Ethynylpyridin-3-ol
CAS No:142503-05-7
MF:C7H5NO
MW:119.120701551437
CID:101039
PubChem ID:14948576
Update Time:2025-04-18

2-Ethynylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Ethynylpyridin-3-ol
    • 3-Pyridinol, 2-ethynyl-
    • 2-Ethynyl-3-pyridinol
    • ACMC-20n1k3
    • AG-D-84176
    • AGN-PC-0032X2
    • CTK0G9687
    • DTXSID80565905
    • 142503-05-7
    • 3-Pyridinol,2-ethynyl-(9CI)
    • SCHEMBL16742535
    • A920918
    • LWGYRZTZPDNIFT-UHFFFAOYSA-N
    • DB-365116
    • MDL: MFCD18384229
    • Inchi: 1S/C7H5NO/c1-2-6-7(9)4-3-5-8-6/h1,3-5,9H
    • InChI Key: LWGYRZTZPDNIFT-UHFFFAOYSA-N
    • SMILES: OC1C(C#C)=NC=CC=1

Computed Properties

  • Exact Mass: 119.037113783g/mol
  • Monoisotopic Mass: 119.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 33.1Ų

2-Ethynylpyridin-3-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-Ethynylpyridin-3-ol Pricemore >>

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